Cas no 2648918-44-7 ((2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid)
(2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
- 2648918-44-7
- EN300-1537754
- (2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid
-
- Inchi: 1S/C32H36N2O6/c1-3-22(17-29(35)34-30(31(36)37)21(2)39-19-23-11-5-4-6-12-23)18-33-32(38)40-20-28-26-15-9-7-13-24(26)25-14-8-10-16-27(25)28/h4-16,21-22,28,30H,3,17-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,22?,30+/m0/s1
- InChI Key: MLHGLLMIMKRRJO-ZHJMQOKKSA-N
- SMILES: O(C(NCC(CC)CC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 544.25733687g/mol
- Monoisotopic Mass: 544.25733687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 14
- Complexity: 808
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 114Ų
(2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1537754-0.05g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-0.1g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-0.25g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-0.5g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-1.0g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-2.5g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-5.0g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-10.0g |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1537754-50mg |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 50mg |
$2306.0 | 2023-09-26 | ||
| Enamine | EN300-1537754-100mg |
(2R,3S)-3-(benzyloxy)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid |
2648918-44-7 | 100mg |
$2415.0 | 2023-09-26 |
(2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on (2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
Introduction to (2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic Acid and Its CAS No. 2648918-44-7
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, the compound with the CAS number 2648918-44-7 and the product name (2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.
The molecular structure of this compound is characterized by its chiral center at the (2R,3S) configuration, which is a critical aspect of its pharmacological properties. The presence of multiple functional groups, including benzyloxy, fluorenylmethoxycarbonyl (Fmoc), and amino acid derivatives, contributes to its complex chemical behavior. These features not only make it an interesting candidate for drug discovery but also pose challenges in synthesis and purification.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question has shown potential in preclinical studies as a modulator of various cellular processes. Its ability to interact with biological targets at the molecular level makes it a valuable tool for researchers exploring new treatment modalities. Specifically, its structure suggests that it may have applications in the treatment of neurological disorders, inflammation, and other diseases where precise molecular targeting is essential.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in achieving the desired molecular architecture. The Fmoc group, in particular, is commonly employed in peptide chemistry due to its stability and ease of removal during synthesis. This makes the compound a suitable candidate for further derivatization and structural modifications.
One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies have revealed that it can bind to targets involved in pain perception, immune response, and cell signaling. Such findings are crucial for understanding its mechanism of action and for designing more effective derivatives.
The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to enhance drug discovery processes. The compound with CAS number 2648918-44-7 exemplifies this progress by integrating cutting-edge chemical concepts with traditional pharmacological approaches. Its unique structure provides a foundation for innovative research that could lead to breakthroughs in therapeutic intervention.
In conclusion, the compound (2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid represents a significant advancement in the realm of pharmaceutical research. Its complex molecular architecture and promising biological activities make it a compelling subject for further investigation. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a vital role in the development of novel treatments for various diseases.
2648918-44-7 ((2R,3S)-3-(benzyloxy)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)